Cas no 1516762-76-7 (1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide)

• Product Name: 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide
• CAS No: 1516762-76-7
• MF: C₁₀H₁₆O₅S
• MW: 248.296042442322
• CID: 5273932
• Update Time: 2025-06-11

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide

• Inchi： 1S/C10H16O5S/c1-3-10(8(11)14-4-2)9(15-10)5-6-16(12,13)7-9/h3-7H2,1-2H3
• InChI Key： KZSLMQUDWVDMIN-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)C2)C1(CC)C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide

Introduction to 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide (CAS No. 1516762-76-7)

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide (CAS No. 1516762-76-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities.

The molecular formula of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide is C₉H₁₄O₄S₂, and its molecular weight is approximately 238.33 g/mol. The compound features a spirocyclic core with an oxathiane moiety and an ethyl ester functional group. These structural elements contribute to its unique chemical properties and potential applications in various scientific and industrial contexts.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. The spirocyclic structure provides a rigid framework that can enhance the stability and bioavailability of the molecule, making it an attractive scaffold for drug design. 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide is no exception, and its unique structure has led to several promising research avenues.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide exhibits potent inhibitory activity against certain proteases and kinases. These enzymes play crucial roles in the progression of diseases such as cancer and neurodegenerative disorders. By selectively inhibiting these enzymes, the compound may offer new therapeutic strategies for these conditions.

In addition to its enzymatic inhibition properties, 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide has also been investigated for its anti-inflammatory effects. Inflammation is a common underlying factor in many chronic diseases, and compounds with anti-inflammatory properties can have significant therapeutic value. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.

The synthetic accessibility of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide is another factor that contributes to its appeal in both academic and industrial settings. The compound can be synthesized through a series of well-established organic reactions, making it feasible for large-scale production if needed. This synthetic flexibility allows researchers to easily modify the structure to optimize its biological activity or improve its pharmacological properties.

In the context of drug development, the pharmacokinetic properties of a compound are crucial for its success as a therapeutic agent. Preliminary studies on 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide have shown promising results in terms of solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended effects.

To further explore the potential applications of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide, ongoing research is focusing on optimizing its structure through medicinal chemistry approaches. This includes modifying functional groups to enhance potency or reduce side effects. Additionally, efforts are being made to develop prodrugs that can improve the delivery and efficacy of the compound in vivo.

Beyond its therapeutic potential, 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide has also found applications in materials science and chemical synthesis. Its unique spirocyclic structure makes it a valuable building block for constructing more complex molecules with tailored properties. For example, it can be used as a precursor in the synthesis of polymers or as a ligand in coordination chemistry.

In conclusion, 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 2-ethyl-, ethyl ester, 5,5-dioxide (CAS No. 1516762-76-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent or as a building block for advanced materials.